Cas no 1211529-18-8 (3-chloro-5-(chloromethyl)-1H-pyridin-2-one)

• Product Name: 3-chloro-5-(chloromethyl)-1H-pyridin-2-one
• CAS No: 1211529-18-8
• MF: C₆H₅Cl₂NO
• MW: 178.015999555588
• CID: 2617396
• PubChem ID: 68441864
• Update Time: 2025-04-21

3-chloro-5-(chloromethyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(chloromethyl)-1H-pyridin-2-one
• 1211529-18-8
• SCHEMBL2922157
• AB70975
• 3-CHLORO-5-(CHLOROMETHYL)PYRIDIN-2-OL

• Inchi： 1S/C6H5Cl2NO/c7-2-4-1-5(8)6(10)9-3-4/h1,3H,2H2,(H,9,10)
• InChI Key： BGIKXXKOLPMLOE-UHFFFAOYSA-N
• SMILES： ClCC1=CNC(C(=C1)Cl)=O

Computed Properties

• Exact Mass: 176.9748192Da
• Monoisotopic Mass: 176.9748192Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų